3-Butyl-5-ethyl-3-(2-oxobutyl)oxolan-2-one

• CAS No.: 65668-87-3
• Molecular Formula: C14H24O3
• Molecular Weight: 240.34 g/mol
• IUPAC Name: 3-butyl-5-ethyl-3-(2-oxobutyl)oxolan-2-one
• InChI: InChI=1S/C14H24O3/c1-4-7-8-14(9-11(15)5-2)10-12(6-3)17-13(14)16/h12H,4-10H2,1-3H3
• InChI Key: NMLWOCKWRZWHLE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CC(OC1=O)CC)CC(=O)CC

Description

3-Butyl-5-ethyl-3-(2-oxobutyl)oxolan-2-one is a chemical compound with a complex structure that includes an oxolan-2-one ring.

Preparation Methods

Specific synthetic routes and reaction conditions can vary, but they generally involve the use of organic solvents, catalysts, and controlled temperature and pressure conditions . Industrial production methods may employ large-scale reactors and continuous flow processes to ensure consistent quality and yield.

Chemical Reactions Analysis

3-Butyl-5-ethyl-3-(2-oxobutyl)oxolan-2-one can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure settings. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Butyl-5-ethyl-3-(2-oxobutyl)oxolan-2-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may be used in studies involving enzyme interactions and metabolic pathways.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Butyl-5-ethyl-3-(2-oxobutyl)oxolan-2-one involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in the structure and function of proteins, enzymes, and other biomolecules. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

3-Butyl-5-ethyl-3-(2-oxobutyl)oxolan-2-one can be compared with other similar compounds, such as:

Butanoic acid, 3-oxo-, butyl ester: This compound has a similar structure but lacks the oxolan-2-one ring.

3-Butyl-2-(1-ethylpentyl)oxazolidine: This compound has a different ring structure and functional groups